2-Chloro-5-fluoro-4-iodo-3-methylpyridine
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-Chloro-5-fluoro-4-iodo-3-methylpyridine is characterized by a pyridine ring with chlorine, fluorine, and iodine substituents, along with a methyl group . The InChI code for this compound is 1S/C6H4ClFIN/c1-3-5(9)4(8)2-10-6(3)7/h2H,1H3 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 271.46 g/mol . It is a yellow to brown solid at room temperature . The compound has a storage temperature of 2-8°C .Scientific Research Applications
Halogen Exchange in Pyridines
Research by Schlosser and Cottet (2002) demonstrates the silyl-mediated halogen/halogen displacement in pyridines, highlighting a method for converting chloropyridines into their bromo and iodo counterparts, including compounds similar to 2-Chloro-5-fluoro-4-iodo-3-methylpyridine. This process underscores the strategic use of halogen exchange in synthesizing halogen-rich intermediates for further chemical modifications, essential in medicinal chemistry for creating compounds with desired biological activities (Schlosser & Cottet, 2002).
Synthesis of Cognition Enhancers
The work by Pesti et al. (2000) on the efficient pyridinylmethyl functionalization, leading to the synthesis of cognition-enhancing agents, demonstrates the utility of halogenated pyridines in synthesizing complex organic molecules. This research outlines the transformation of 2-fluoro-4-methylpyridine through various chemical modifications, showcasing the versatility of halogenated pyridines in drug development (Pesti et al., 2000).
Suzuki Coupling Reactions
Manojkumar et al. (2013) described the synthesis of a new compound via Suzuki coupling, involving a 5-fluoro-6-methylpyridin-2-ylboronic acid and a chloro-iodo-benzene derivative. This highlights the application of halogenated pyridines in cross-coupling reactions, a cornerstone in constructing complex organic frameworks for pharmaceuticals and agrochemicals (Manojkumar et al., 2013).
Halogen-rich Intermediates for Pyridine Synthesis
Wu et al. (2022) detailed the synthesis of halogen-rich pyridine intermediates, such as 5-bromo-2-chloro-4-fluoro-3-iodopyridine, using halogen dance reactions. These intermediates are valuable for generating pentasubstituted pyridines with diverse functionalities, important in the design of novel compounds for medicinal chemistry and material science applications (Wu et al., 2022).
Basicity Gradient-Driven Isomerization
Schlosser and Bobbio (2002) explored the isomerization of halopyridines driven by a basicity gradient, leading to a variety of halopyridine derivatives. This study provides insight into the manipulation of halogenated pyridines for generating diverse molecular structures, which can be foundational in developing new chemical entities with potential applications in various industries (Schlosser & Bobbio, 2002).
Safety and Hazards
The compound is labeled with the signal word “Warning” and is associated with the hazard statements H302, H315, H320, and H335 . These statements indicate that the compound is harmful if swallowed, causes skin irritation, causes eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
It is known that halogenated pyridines, such as this compound, often interact with various enzymes and receptors in the body .
Mode of Action
It is known that halogenated pyridines can participate in various chemical reactions, including free radical reactions and nucleophilic substitutions . The presence of different halogens (chlorine, fluorine, and iodine) in the molecule may influence its reactivity and interaction with its targets .
Biochemical Pathways
Halogenated pyridines are known to be involved in various biochemical processes, potentially affecting multiple pathways .
Pharmacokinetics
The presence of halogens in the molecule may influence its pharmacokinetic properties, including its absorption and distribution in the body, its metabolism, and its excretion .
Result of Action
It is known that halogenated pyridines can have various biological effects, depending on their specific targets and mode of action .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-5-fluoro-4-iodo-3-methylpyridine. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s reactivity and interactions with its targets .
properties
IUPAC Name |
2-chloro-5-fluoro-4-iodo-3-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClFIN/c1-3-5(9)4(8)2-10-6(3)7/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVDAOXIUFDSTDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CN=C1Cl)F)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClFIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30654555 | |
Record name | 2-Chloro-5-fluoro-4-iodo-3-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30654555 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
884494-50-2 | |
Record name | 2-Chloro-5-fluoro-4-iodo-3-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30654555 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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